Cas no 1797980-96-1 (N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide)

• Product Name: N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide
• CAS No: 1797980-96-1
• MF: C₁₆H₂₂Cl₂N₂O₃S
• MW: 393.328481197357
• CID: 5373847
• Update Time: 2025-05-20

N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide, N-(3,4-dichlorophenyl)-4-[(2-methylpropyl)sulfonyl]-
• N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide

• Inchi： 1S/C16H22Cl2N2O3S/c1-11(2)10-24(22,23)13-5-7-20(8-6-13)16(21)19-12-3-4-14(17)15(18)9-12/h3-4,9,11,13H,5-8,10H2,1-2H3,(H,19,21)
• InChI Key： DIMFPZIXFYFDBF-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(Cl)C(Cl)=C2)=O)CCC(S(CC(C)C)(=O)=O)CC1

Computed Properties

• Exact Mass: 392.073
• Monoisotopic Mass: 392.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide

Comprehensive Guide to N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide (CAS No. 1797980-96-1)

N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide (CAS No. 1797980-96-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a piperidine core, a sulfonyl moiety, and a dichlorophenyl substituent, making it a versatile intermediate for drug discovery and material science applications. Researchers and industry professionals frequently search for this compound due to its potential in developing novel therapeutic agents and its role in structure-activity relationship (SAR) studies.

The chemical structure of N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide includes a piperidine-1-carboxamide backbone, which is known for its bioactivity in modulating various biological targets. The presence of the 3,4-dichlorophenyl group enhances its lipophilicity and binding affinity, while the 2-methylpropanesulfonyl moiety contributes to its metabolic stability. These structural attributes make it a valuable candidate for medicinal chemistry projects, particularly in the design of central nervous system (CNS) drugs and enzyme inhibitors.

In recent years, the demand for N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide has surged due to its potential applications in neurodegenerative disease research. For instance, its structural similarity to known GABA receptor modulators has prompted investigations into its efficacy for treating epilepsy and anxiety disorders. Additionally, its role in agrochemical formulations has been explored, particularly in the development of next-generation pesticides with improved selectivity and environmental safety profiles.

From a synthetic chemistry perspective, N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide is typically synthesized via multi-step organic reactions, including amide coupling and sulfonylation processes. The compound's CAS No. 1797980-96-1 serves as a critical identifier for regulatory compliance and procurement purposes. Laboratories and manufacturers prioritize high-purity batches of this compound to ensure reproducibility in biological assays and material testing.

The commercial availability of N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide has expanded significantly, with suppliers offering custom synthesis and bulk quantities. Researchers often seek information on its solubility, stability, and storage conditions, which are crucial for experimental success. Furthermore, its patent landscape is an area of growing interest, as pharmaceutical companies investigate its potential for proprietary drug formulations.

In the context of green chemistry, efforts are underway to optimize the synthesis of N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide using sustainable catalysts and reduced waste protocols. This aligns with global trends toward eco-friendly chemical production and circular economy principles. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound and ensure its quality for research applications.

Looking ahead, N-(3,4-dichlorophenyl)-4-(2-methylpropanesulfonyl)piperidine-1-carboxamide is poised to play a pivotal role in advancing precision medicine and smart agrochemicals. Its molecular versatility and demonstrated bioactivity make it a compelling subject for ongoing scientific inquiry. For researchers and industry stakeholders, staying informed about the latest developments related to CAS No. 1797980-96-1 is essential for leveraging its full potential in innovative applications.